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Compound of Interest

Compound Name: Apiorutin

CAS No.: 63947-67-1

Cat. No.: B15192867

Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Apiorutin, a flavonoid compound used in various research and development applications. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Apiorutin is presented in the table below. This

information is crucial for a comprehensive understanding of the compound's characteristics.

Property Value

Molecular Formula C₃₂H₃₈O₂₀

Molecular Weight 742.6 g/mol
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Disposal Protocol
While a specific Safety Data Sheet (SDS) for Apiorutin detailing its hazard classification is not

readily available, flavonoids are generally considered to be of low toxicity. In the absence of

evidence to the contrary, Apiorutin can be managed as a non-hazardous solid waste.

Laboratories should adhere to their institution's specific guidelines for non-hazardous chemical

waste disposal. The following is a general step-by-step protocol:

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "Apiorutin waste."

Do not mix Apiorutin waste with hazardous materials such as solvents, heavy metals, or

reactive chemicals.

2. Solid Waste Disposal:

For pure, unused Apiorutin or residual powder, collect it in a sealed, properly labeled

container.

This container can then be placed in the designated receptacle for non-hazardous solid

chemical waste, in accordance with your facility's procedures.

3. Liquid Waste Disposal (Solutions containing Apiorutin):

For dilute aqueous solutions of Apiorutin, check with your institution's environmental health

and safety (EHS) office for guidance on drain disposal. Some facilities may permit the

disposal of small quantities of non-hazardous, water-soluble materials down the sanitary

sewer, followed by a copious amount of water.

Solutions of Apiorutin in organic solvents must be treated as hazardous waste. Dispose of

these solutions in the appropriate solvent waste container.

4. Contaminated Labware:

Disposable labware (e.g., pipette tips, tubes) that has come into contact with Apiorutin can

typically be disposed of in the regular laboratory trash, provided it is free of any hazardous

solvents.
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Reusable glassware should be washed with a suitable laboratory detergent and rinsed

thoroughly with water.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Apiorutin waste in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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